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Foreword
Methyldichlorophosphine (CH₃PCl₂), also known as methylphosphonous dichloride, is a

foundational building block in the vast and intricate world of organophosphorus chemistry. It is a

colorless, corrosive, and highly reactive liquid, whose significance is Janus-faced: it is an

indispensable precursor for a wide array of commercially vital compounds, including herbicides,

flame retardants, and specialized ligands for catalysis, yet it is also a controlled substance due

to its role in the synthesis of chemical warfare agents. This guide aims to provide researchers,

scientists, and drug development professionals with a comprehensive technical understanding

of methyldichlorophosphine, from its synthesis and fundamental reactivity to its diverse

applications. The narrative that follows is grounded in established chemical principles and field-

proven insights, emphasizing the causality behind experimental choices to ensure both

scientific integrity and practical utility.

Physicochemical Properties and Safety
Considerations
Before delving into its synthesis and reactivity, it is imperative to understand the intrinsic

properties of methyldichlorophosphine and the stringent safety protocols required for its

handling.
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Table 1: Physicochemical Properties of Methyldichlorophosphine

Property Value Source

Chemical Formula CH₃PCl₂ [1][2]

Molar Mass 116.91 g·mol⁻¹ [1]

Appearance Colorless liquid [1]

Odor Pungent [1][3]

Boiling Point 80-82 °C [4]

CAS Number 676-83-5 [1][2]

UN Number 2845 [1]

Critical Safety Mandates
Methyldichlorophosphine is a highly hazardous substance characterized by its flammability,

corrosivity, and extreme reactivity, particularly with water and air.[1][3]

Reactivity Hazards: It reacts violently with water and moist air, releasing toxic and corrosive

hydrogen chloride (HCl) gas.[3][5] This reaction can be vigorous enough to ignite the

material.[3] It is also pyrophoric, meaning it can spontaneously ignite on contact with air.[3]

Health Hazards: It is fatal if inhaled and causes severe skin burns and eye damage.[6]

Ingestion can lead to severe damage and perforation of the esophagus and stomach.[6]

Handling Protocols: All manipulations must be conducted under an inert atmosphere (e.g.,

nitrogen or argon) in a well-ventilated fume hood.[7] Personal protective equipment (PPE) is

non-negotiable and must include chemical-resistant gloves, flame-retardant laboratory coats,

and full-face protection.[6][7] Due to its high toxicity upon inhalation, appropriate respiratory

protection is mandatory when handling outside of a closed system.[6]

Storage: The compound must be stored under an inert atmosphere in a cool, dry, well-

ventilated area designated for flammable and corrosive materials, away from water, oxidizing

agents, and bases.[6]
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Synthesis of Methyldichlorophosphine
The synthesis of methyldichlorophosphine can be broadly categorized into industrial-scale

gas-phase reactions and laboratory-scale alkylation methods. The choice of method is dictated

by the required scale, available starting materials, and safety infrastructure.

Industrial Gas-Phase Synthesis
A prominent industrial method involves the high-temperature, gas-phase reaction of methane

(CH₄) with phosphorus trichloride (PCl₃).[8][9] This process requires a catalyst to facilitate the

C-P bond formation.
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Reaction Conditions

Methane (CH₄)

Catalyst
(e.g., SO₂Cl₂)

Phosphorus Trichloride (PCl₃)

Methyldichlorophosphine
(CH₃PCl₂)

High Temperature
(400-750 °C)

High Pressure
(2-10 bar)

HCl

Key Derivatives

CH₃PCl₂
(Methyldichlorophosphine)

CH₃P(O)Cl₂
(Methylphosphonyl dichloride)

  Oxidation
  (e.g., SO₂Cl₂)

CH₃P(OR)₂
(Dialkyl Methylphosphonite)

  Alkoholysis
  (2 R-OH)

CH₃P(R')₂
(Alkyldimethylphosphine)

  Alkylation
  (2 R'-MgX)

Specialized Ligands

  Reaction with
  multifunctional
  nucleophiles
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CH₃PCl₂
Methyldichlorophosphine

CH₃P(O)Cl₂
Methylphosphonyl Dichloride

  Oxidation
  (e.g., SO₂Cl₂)

CH₃P(O)F₂
Methylphosphonyl Difluoride

  Fluorination
  (e.g., NaF)

Sarin (GB)

  Reaction with
  Isopropanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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